Cas no 830332-09-7 (Phenol, 2-[5-(4-chlorophenyl)[3,4'-bi-1H-pyrazol]-3'-yl]-)

• Product name: Phenol, 2-[5-(4-chlorophenyl)[3,4'-bi-1H-pyrazol]-3'-yl]-
• CAS No: 830332-09-7
• MF: C₁₈H₁₃ClN₄O
• MW: 336.775022268295
• CID: 679161
• PubChem ID: 135405806

Phenol, 2-[5-(4-chlorophenyl)[3,4'-bi-1H-pyrazol]-3'-yl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[5-(4-chlorophenyl)[3,4'-bi-1H-pyrazol]-3'-yl]-
• 6-[4-[5-(4-chlorophenyl)-1,2-dihydropyrazol-3-ylidene]-1H-pyrazol-5-ylidene]cyclohexa-2,4-dien-1-one
• 830332-09-7
• DTXSID10835885
• 6-{4-[5-(4-Chlorophenyl)-1,2-dihydro-3H-pyrazol-3-ylidene]-2,4-dihydro-3H-pyrazol-3-ylidene}cyclohexa-2,4-dien-1-one

• Inchi： InChI=1S/C18H13ClN4O/c19-12-7-5-11(6-8-12)15-9-16(22-21-15)14-10-20-23-18(14)13-3-1-2-4-17(13)24/h1-10,24H,(H,20,23)(H,21,22)
• InChI Key： ZMIBMUMABUUQCX-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C2=C(C=NN2)C3=CC(=NN3)C4=CC=C(C=C4)Cl)O

Computed Properties

• Exact Mass: 336.0777887g/mol
• Monoisotopic Mass: 336.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 77.6Ų